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Compound of Interest

Compound Name: 2-Bromo-5-fluorotoluene

Cat. No.: B1266450 Get Quote

An In-depth Technical Guide to 2-Bromo-5-
fluorotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-5-fluorotoluene, a key intermediate in various synthetic applications.

The information is curated for researchers, scientists, and professionals in the field of drug

development and fine chemical synthesis.

Chemical Identity and Physical Properties
2-Bromo-5-fluorotoluene, with the CAS number 452-63-1, is a halogenated aromatic

compound.[1][2][3][4] It presents as a colorless to light yellow or light orange clear liquid.[1] Its

key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₇H₆BrF [1][3][5]

Molecular Weight 189.02 g/mol [6]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Boiling Point 177 °C at 756 mmHg [4]

Melting Point -74 °C (lit.) [7]

Density 1.495 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.526 (lit.) [4]

Flash Point 45 °C (113 °F) - closed cup [4]

Solubility Difficult to mix with water. [8]

Table 2: Identifiers and Descriptors
Identifier Value Source(s)

CAS Number 452-63-1 [3][6]

IUPAC Name
1-bromo-4-fluoro-2-

methylbenzene
[6]

InChI
1S/C7H6BrF/c1-5-4-6(9)2-3-

7(5)8/h2-4H,1H3
[9]

InChIKey
RJPNVPITBYXBNB-

UHFFFAOYSA-N
[9]

SMILES Cc1cc(F)ccc1Br [9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Bromo-5-
fluorotoluene. Key spectral information is available from various sources.
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¹H NMR Spectrum: Available for structural elucidation.[9]

¹³C NMR Spectrum: Provides information on the carbon framework.

IR Spectrum: Infrared spectroscopy data is available, including FTIR and ATR-IR spectra,

which helps in identifying functional groups.[6]

Mass Spectrum: Electron ionization mass spectrometry data is available for determining the

molecular weight and fragmentation pattern.[4]

Raman Spectrum: Raman spectral data has also been reported.[6]

Chemical Properties and Reactivity
2-Bromo-5-fluorotoluene is a versatile intermediate in organic synthesis, primarily due to the

presence of the bromine and fluorine substituents on the aromatic ring.[1]

Its reactivity makes it a valuable building block in the synthesis of pharmaceuticals and

agrochemicals.[1] Key reactions involving 2-Bromo-5-fluorotoluene include:

Nucleophilic Aromatic Substitution: The electron-withdrawing nature of the fluorine and

bromine atoms activates the aromatic ring for nucleophilic attack.

Palladium-Catalyzed Cross-Coupling Reactions: The bromo-substituent readily participates

in various cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings,

allowing for the formation of carbon-carbon and carbon-heteroatom bonds.[10]

Oxidation: The methyl group can be oxidized to a carboxylic acid. For instance, reaction with

potassium permanganate (KMnO₄) in water under heating yields 2-Bromo-5-fluoro-benzoic

acid.[8][11]

The following diagram illustrates a common synthetic application of 2-Bromo-5-fluorotoluene.
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Synthetic Utility of 2-Bromo-5-fluorotoluene
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Oxidation of 2-Bromo-5-fluorotoluene

Experimental Protocols
Synthesis of 2-Bromo-5-fluorotoluene
A general procedure for the synthesis of 2-Bromo-5-fluorotoluene from toluene has been

reported.[12]

Materials:

Toluene

Boron trifluoride (TFB) based reagent (e.g., 2BrF₄H⁻ * Ba²⁺)

Freon R 113 (1,1,2-Trichloro-1,2,2-trifluoroethane)
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Water

10% aqueous Sodium Nitrite (NaNO₂) solution

30% aqueous Calcium Chloride (CaCl₂) solution

Silica gel

Hexane

Ethyl acetate (EtOAc)

Procedure:

Dissolve the starting aromatic compound (4 mmol) in Freon R 113 (4.1 mL) and cool the

solution to -25 °C.

Slowly add the TFB reagent (2 mmol) to the solution with vigorous stirring.

Remove the cooling bath and stir the reaction mixture at 45 °C for 5 hours.

After the reaction is complete, treat the mixture with water and filter to remove the metal

fluoride precipitate.

Treat the liquid phase with a 10% aqueous NaNO₂ solution to remove any trace amounts of

bromine.

Subsequently, treat the liquid phase with a 30% aqueous CaCl₂ solution to remove fluoride

anions.

Separate the organic phase and remove the Freon R 113 by evaporation.

Purify the resulting product by flash chromatography on silica gel, using a hexane:EtOAc

solvent mixture as the eluent.

The following diagram outlines the general workflow for the synthesis and purification of 2-
Bromo-5-fluorotoluene.
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Synthesis and Purification Workflow
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Safety and Handling
2-Bromo-5-fluorotoluene is classified as a flammable liquid and vapor.[10] It causes skin and

serious eye irritation and may cause respiratory irritation.[10]

Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Keep the container tightly closed.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep cool.

Applications
2-Bromo-5-fluorotoluene is a valuable intermediate in several fields:

Pharmaceutical Synthesis: It serves as a crucial building block for the synthesis of various

pharmaceutical agents and novel drug candidates.[1]
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Agrochemicals: It is used in the development of new crop protection agents.[7]

Material Science: The compound is utilized in the development of advanced materials,

including polymers and coatings.[1]

Organic Electronics: It plays a role in the production of organic semiconductors for flexible

electronic devices.[1]

Conclusion
2-Bromo-5-fluorotoluene is a versatile chemical intermediate with a well-defined set of

physical and chemical properties. Its reactivity makes it a valuable tool for synthetic chemists in

academia and industry, particularly in the fields of pharmaceuticals and materials science.

Proper handling and storage are essential due to its flammable and irritant nature. This guide

provides a foundational understanding of this compound for researchers and professionals

engaged in chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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